Cas no 75082-96-1 (3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)-)
75082-96-1 structure
Product name:3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)-
3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)-
- DTXSID101293120
- SCHEMBL8583010
- (3E)-2,5-dimethyl-3,5-hexadien-2-ol
- 75082-96-1
- (3E)-2,5-dimethyl-hexa-3,5-dien-2-ol
-
- Inchi： InChI=1S/C8H14O/c1-7(2)5-6-8(3,4)9/h5-6,9H,1H2,2-4H3/b6-5+
- InChI Key： QWTIKCSFJFUHKV-AATRIKPKSA-N
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 2
3,5-Hexadien-2-ol, 2,5-dimethyl-, (E)- Related Literature
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Xin Bian,Changho Kim,George Em Karniadakis Soft Matter, 2016,12, 6331-6346
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Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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